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Compound of Interest

Compound Name: Sigamide

Cat. No.: B1255817

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available safety and
handling information for Sigamide (CAS No. 928789-96-2). It is intended for use by qualified
professionals in research and development. All procedures should be conducted in a controlled
laboratory setting by trained personnel. The information contained herein is based on publicly
available data and should be supplemented with a thorough review of the most current Safety
Data Sheet (SDS) before handling.

Introduction

Sigamide, with the chemical name S-N-(3,5-Di-tert-butylphenyl)-3-methyl-2-(N-formyl-N-
methylamino)butanamide, is a chiral organic compound. Its primary documented application is
in the synthesis of chiral 1,2-diarylsubstituted aziridines.[1] Aziridines are valuable
intermediates in organic synthesis, serving as precursors to a variety of biologically active
molecules. This guide provides a detailed summary of the known safety data, handling
procedures, and a generalized experimental workflow for its application in chemical synthesis.

Chemical and Physical Properties

A summary of the key physical and chemical properties of Sigamide is presented in Table 1.
This information is crucial for the safe storage and handling of the compound.

Table 1: Physical and Chemical Properties of Sigamide
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Property Value Reference
CAS Number 928789-96-2

Molecular Formula C21H34N202

Molecular Weight 346.51 g/mol

Appearance Solid

Melting Point 180-186 °C

Storage Temperature 2-8°C

Optical Activity

[0]22/D -170°,c=1in
chloroform

Safety and Hazard Information

The available safety information for Sigamide indicates that it should be handled with care.

The primary identified hazard is serious eye irritation. The hazard classifications and

precautionary statements are summarized in Table 2.

Table 2: Hazard Identification and Precautionary Statements for Sigamide

Category

Information Reference

GHS Pictogram

GHSO07 (Exclamation Mark)

Signal Word

Warning

Hazard Statement

H319: Causes serious eye

irritation.

Precautionary Statement

P305 + P351 + P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.
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Note: While specific toxicological data such as LD50 for Sigamide is not readily available in the
public domain, the hazard classification necessitates careful handling to avoid exposure. For
many amide-containing compounds, potential hazards may include skin irritation, respiratory
irritation if inhaled as a dust, and potential for long-term effects with chronic exposure.
Therefore, adherence to stringent safety protocols is essential.

Handling and Personal Protective Equipment (PPE)

Proper handling procedures and the use of appropriate Personal Protective Equipment (PPE)
are critical to ensure the safety of laboratory personnel.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
dust particles.

o Ensure eyewash stations and safety showers are readily accessible in the work area.

Personal Protective Equipment (PPE)

A summary of recommended PPE for handling Sigamide is provided in Table 3.

Table 3: Recommended Personal Protective Equipment (PPE) for Handling Sigamide

PPE Category Specification Reference

) Safety glasses with side-
Eye Protection ) ]
shields or chemical goggles.

_ Chemical-resistant gloves
Hand Protection o
(e.qg., nitrile rubber).

NIOSH-approved N95 dust
mask or higher, especially

Respiratory Protection when handling the solid form
and there is a risk of

generating dust.

Skin and Body Protection Laboratory coat.
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General Handling Procedures

e Avoid contact with eyes, skin, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Keep container tightly closed when not in use.

Store in a cool, dry, and well-ventilated area.

First Aid Measures

In case of exposure, follow these first aid guidelines and seek medical attention.

o After eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.
Get medical attention.

 After skin contact: Flush skin with plenty of water. Remove contaminated clothing and shoes.
Get medical attention if symptoms occur.

 After inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Get medical attention if adverse health
effects persist or are severe.

 After ingestion: Wash out mouth with water. Remove victim to fresh air and keep at rest in a
position comfortable for breathing. If material has been swallowed and the exposed person is
conscious, give small quantities of water to drink. Do not induce vomiting unless directed to
do so by medical personnel. Get medical attention if adverse health effects persist or are
severe.

Experimental Protocols: A Generalized Workflow

While specific, detailed experimental protocols involving Sigamide are not widely published, its
use in the synthesis of chiral aziridines suggests a general synthetic workflow. The following is
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a hypothetical, generalized protocol for such a synthesis. This is for illustrative purposes only
and must be adapted and optimized by a qualified chemist for any specific application.

General Procedure for the Synthesis of a Chiral Aziridine
using Sigamide as a Chiral Auxiliary

o Reaction Setup: In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve the
starting imine and Sigamide in a suitable anhydrous solvent (e.g., dichloromethane, toluene)
in a reaction vessel equipped with a magnetic stirrer and a temperature controller.

» Reagent Addition: Cool the solution to the desired temperature (e.g., 0 °C or -78 °C). Slowly
add the aziridinating agent (e.g., a diazo compound in the presence of a suitable catalyst, or
an ylide) to the reaction mixture.

» Reaction Monitoring: Monitor the progress of the reaction by a suitable analytical technique
(e.g., Thin Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC),
or Gas Chromatography (GC)).

o Work-up: Once the reaction is complete, quench the reaction by adding a suitable reagent
(e.g., saturated aqueous ammonium chloride solution). Separate the organic layer, and
extract the aqueous layer with an appropriate organic solvent. Combine the organic layers,
dry over an anhydrous drying agent (e.g., sodium sulfate or magnesium sulfate), filter, and
concentrate under reduced pressure.

« Purification: Purify the crude product by column chromatography on silica gel using an
appropriate eluent system to isolate the chiral aziridine.

o Characterization: Characterize the purified product by spectroscopic methods (e.g., 'H NMR,
13C NMR, Mass Spectrometry) and determine the enantiomeric excess (e.e.) by chiral HPLC
or GC.

Visualizations
Logical Workflow for Safe Handling of Sigamide

The following diagram illustrates a logical workflow for the safe handling of Sigamide in a
laboratory setting.
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Caption: A logical workflow for the safe handling of Sigamide.
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Conceptual Experimental Workflow for Chiral Aziridine
Synthesis

This diagram outlines a conceptual workflow for the synthesis of a chiral aziridine, a known

application of Sigamide.
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Caption: Conceptual workflow for chiral aziridine synthesis.
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Signaling Pathways

Currently, there is no publicly available scientific literature that describes the interaction of
Sigamide with any biological signaling pathways. Its documented use is in synthetic organic
chemistry. Therefore, a diagram of a signaling pathway involving Sigamide cannot be provided
at this time. Researchers investigating the biological activity of Sigamide or its derivatives
would need to conduct appropriate cellular and molecular studies to elucidate any such
interactions.

Conclusion

Sigamide is a valuable chiral auxiliary for the synthesis of chiral aziridines. While detailed
toxicological and biological data are limited, the available safety information indicates that it is
an eye irritant and should be handled with appropriate care in a laboratory setting, utilizing
proper personal protective equipment and engineering controls. The generalized experimental
workflow provided can serve as a starting point for its application in synthesis. Further research
is needed to explore any potential biological activities and interactions with signaling pathways.
It is imperative that all users consult the most recent Safety Data Sheet and conduct a
thorough risk assessment before using this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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